Cas no 1157204-98-2 (2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one)

• Product Name: 2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one
• CAS No: 1157204-98-2
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5176782
• Update Time: 2025-08-02

2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one
• 2-(ethylsulfanyl)-1-(2,4,5-trimethylphenyl)ethan-1-one
• Ethanone, 2-(ethylthio)-1-(2,4,5-trimethylphenyl)-

• Inchi： 1S/C13H18OS/c1-5-15-8-13(14)12-7-10(3)9(2)6-11(12)4/h6-7H,5,8H2,1-4H3
• InChI Key： MMUOTWVDXYXTCB-UHFFFAOYSA-N
• SMILES： S(CC)CC(C1C=C(C)C(C)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one

Research Brief on 2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one (CAS: 1157204-98-2): Recent Advances and Applications

The compound 2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one (CAS: 1157204-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and structural modification of 2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route for this compound, achieving higher yields and purity. The researchers utilized a novel catalytic system that enhanced the efficiency of the thioetherification step, which is critical for the formation of the ethylthio moiety. This advancement not only facilitates large-scale production but also opens up possibilities for further structural diversification.

In terms of biological activity, recent investigations have revealed that 2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one exhibits potent inhibitory effects against certain kinase enzymes implicated in inflammatory and oncogenic pathways. A preclinical study demonstrated its ability to selectively inhibit the JAK-STAT signaling pathway, which plays a crucial role in autoimmune diseases and cancer. The compound's unique structural attributes, particularly the ethylthio group, were found to enhance its binding affinity to the target kinases, as confirmed by molecular docking simulations and X-ray crystallography.

Another significant development is the exploration of this compound's potential as a prodrug. Researchers have investigated its metabolic stability and conversion into active metabolites in vivo. A recent pharmacokinetic study in animal models revealed favorable absorption and distribution profiles, with the compound demonstrating good oral bioavailability. These findings suggest that 2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one could serve as a promising lead compound for the development of orally administered therapeutics.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of 2-(Ethylthio)-1-(2,4,5-trimethylphenyl)ethan-1-one as a valuable tool in chemical biology and a candidate for drug development. Future studies are expected to focus on structure-activity relationship (SAR) optimization and the identification of novel therapeutic indications.